1H-Inden-1-one, 2-[[4-(diethylamino)-2-methylphenyl]methylene]-2,3-dihydro-

• CAS No.: 71156-01-9
• Molecular Formula: C21H23NO
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-[[4-(diethylamino)-2-methylphenyl]methylidene]-3H-inden-1-one
• InChI: InChI=1S/C21H23NO/c1-4-22(5-2)19-11-10-16(15(3)12-19)13-18-14-17-8-6-7-9-20(17)21(18)23/h6-13H,4-5,14H2,1-3H3
• InChI Key: QULWGLFNOGWMJE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=C2CC3=CC=CC=C3C2=O)C

Description

1H-Inden-1-one, 2-[[4-(diethylamino)-2-methylphenyl]methylene]-2,3-dihydro- is a useful research compound. Its molecular formula is C21H23NO and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 50 g. (0.3785 mole) 1-indanone and 77.75 g. of 93% 4-diethylamino-2-methylbenzaldehyde in 150 ml. of ethanol was stirred and 94 ml. of a solution of warm (approx. 30° C.) 25% aqueous sodium hydroxide was added. This reaction mixture was heated to reflux for 45 minutes. A solid precipitate began appearing after 30 minutes. Next, the mixture was cooled to about 5° C. and the precipitate filtered and washed with petroleum ether. After air drying, the resulting solid was washed with water until the wash material was pH 7.0. The washed precipitate was recrystallized from 80% aqueous ethanol to yield 92.6 g. (80.1% yield) of 2-(4'-diethylamino-2'-methylbenzylidene)-1-indanone (m.p. 133.5°-134.5° C.), U.V. spectra and ε values are set forth in Table 3 below. The structure was confirmed by both infrared and nuclear magnetic resonance spectra.